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Compound of Interest

Compound Name: Crotyl mercaptan

Cat. No.: B15372487

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Crotyl mercaptan (2-Butene-1-thiol). Adherence to these procedures is essential for ensuring
laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

Crotyl mercaptan is a flammable liquid and vapor with a potent, unpleasant odor. It can cause
skin, eye, and respiratory irritation.[1][2][3] Due to its hazardous nature, appropriate personal
protective equipment is mandatory.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Hand Protection

Chemical-resistant gloves are required. Based
on data for similar thiols, Butyl rubber or Viton®
gloves are recommended for extended contact.
For incidental contact, nitrile gloves may be
used, but must be replaced immediately upon
contamination. Always inspect gloves for

integrity before use.

Eye and Face Protection

Chemical safety goggles are mandatory. A face
shield should also be worn when there is a

potential for splashing.

Skin and Body Protection

A flame-retardant lab coat is required. For
procedures with a higher risk of splashing,

chemical-resistant coveralls should be worn.

Respiratory Protection

All work with Crotyl mercaptan must be
conducted in a certified chemical fume hood. If
there is a potential for exposure above the
occupational exposure limit, a NIOSH-approved
respirator with an organic vapor cartridge is
required. For emergency situations or unknown
concentrations, a self-contained breathing
apparatus (SCBA) should be used.[4]

Safe Handling and Storage Protocol

Experimental Workflow for Handling Crotyl Mercaptan
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Caption: Workflow for the safe handling of Crotyl mercaptan.
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Storage: Store Crotyl mercaptan in a tightly closed container in a cool, dry, and well-ventilated
area away from heat, sparks, and open flames.[5] It should be stored separately from oxidizing
agents, strong acids, and strong bases.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate hazards.

Logical Relationship for Spill Response
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Caption: Decision-making workflow for a Crotyl mercaptan spill.
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First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[6]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[3] Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally.[3] Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]

Disposal Plan
All waste containing Crotyl mercaptan must be treated as hazardous waste and disposed of in
accordance with local, state, and federal regulations.

Laboratory-Scale Disposal Protocol:

o Neutralization: Small amounts of residual Crotyl mercaptan on equipment or in solutions
can be neutralized by reacting with a dilute solution of sodium hypochlorite (bleach) or
hydrogen peroxide in a fume hood.[7] This should be done with caution as the reaction can
be exothermic.

o Collection: Collect all Crotyl mercaptan waste, including contaminated absorbents and
PPE, in a designated, labeled, and sealed container.

o Storage: Store the waste container in a well-ventilated area, away from incompatible
materials, until it can be collected by a licensed hazardous waste disposal company.

o Documentation: Maintain a record of all hazardous waste generated.

For larger quantities of Crotyl mercaptan waste, direct disposal through a certified hazardous
waste contractor is required. Do not dispose of Crotyl mercaptan down the drain.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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